Cas no 2228547-22-4 (6-(1-bromopropan-2-yl)-4-chloro-1,3-dioxaindane)

• Product Name: 6-(1-bromopropan-2-yl)-4-chloro-1,3-dioxaindane
• CAS No: 2228547-22-4
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 6056563
• PubChem ID: 165709745
• Update Time: 2025-06-13

6-(1-bromopropan-2-yl)-4-chloro-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 6-(1-bromopropan-2-yl)-4-chloro-1,3-dioxaindane
• 2228547-22-4
• EN300-1988451

• Inchi： 1S/C10H10BrClO2/c1-6(4-11)7-2-8(12)10-9(3-7)13-5-14-10/h2-3,6H,4-5H2,1H3
• InChI Key： FPOAYLBZPMDBDS-UHFFFAOYSA-N
• SMILES： BrCC(C)C1=CC(=C2C(=C1)OCO2)Cl

Computed Properties

• Exact Mass: 275.95527g/mol
• Monoisotopic Mass: 275.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5Ų

Additional information on 6-(1-bromopropan-2-yl)-4-chloro-1,3-dioxaindane

Comprehensive Analysis of 6-(1-bromopropan-2-yl)-4-chloro-1,3-dioxaindane (CAS No. 2228547-22-4)

The compound 6-(1-bromopropan-2-yl)-4-chloro-1,3-dioxaindane (CAS No. 2228547-22-4) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a bromopropane moiety and a chlorinated dioxaindane core, which contribute to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in this compound due to its versatile reactivity and potential as a building block for complex molecular architectures.

In recent years, the demand for halogenated heterocycles like 6-(1-bromopropan-2-yl)-4-chloro-1,3-dioxaindane has surged, driven by advancements in drug discovery and sustainable chemistry. Searches for "brominated indane derivatives" and "chlorodioxaindane synthesis" have spiked, reflecting its relevance in modern synthetic workflows. The compound’s CAS No. 2228547-22-4 is frequently queried in chemical databases, underscoring its importance in patent literature and R&D pipelines.

The structural elegance of 6-(1-bromopropan-2-yl)-4-chloro-1,3-dioxaindane lies in its fused ring system, which offers steric and electronic tunability. This makes it a candidate for designing enzyme inhibitors or functional materials. Notably, its bromine and chlorine substituents enable cross-coupling reactions, a hot topic in green chemistry circles. Discussions around "Pd-catalyzed functionalization of halogenated dioxaindanes" often cite this compound as a model substrate.

From an analytical perspective, CAS No. 2228547-22-4 exhibits distinct spectroscopic signatures. Its NMR and mass spectra are critical for quality control in industrial settings, where precision is paramount. Queries like "HPLC methods for bromopropanyl dioxaindanes" reveal user interest in purification techniques, aligning with the broader push for reproducibility in chemical manufacturing.

Environmental and safety profiles of 6-(1-bromopropan-2-yl)-4-chloro-1,3-dioxaindane are also under scrutiny. While not classified as hazardous, its biodegradability and ecotoxicity data are often searched alongside terms like "green alternatives to halogenated intermediates." This reflects the industry’s shift toward sustainable practices without compromising molecular complexity.

In conclusion, 6-(1-bromopropan-2-yl)-4-chloro-1,3-dioxaindane (CAS No. 2228547-22-4) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications and search trends highlight its enduring relevance, making it a compound to watch in both academic and industrial realms.